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Compound of Interest

Compound Name: 3-(2,2-Difluoroethyl)aniline

Cat. No.: B12823725

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
Understanding the molecule's structure is the first step in safety. The presence of the 2,2-

difluoroethyl group at the meta position alters the lipophilicity and metabolic stability compared

to non-fluorinated analogs, but the core aniline hazards remain dominant.
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Property Description / Value (Predicted/Analogous)

Chemical Name 3-(2,2-difluoroethyl)aniline

CAS Number
Research Chemical (Analogous to HCl salt:

2378507-33-4)

Molecular Formula C₈H₉F₂N

Molecular Weight 157.16 g/mol

Physical State
Liquid (Colorless to pale yellow; darkens on

oxidation)

Boiling Point ~200–215°C (Est. based on 3-ethylaniline)

Solubility
Low in water; High in DCM, DMSO, Methanol,

Ethyl Acetate

Acidity (pKa)
~3.5–4.0 (Aniline nitrogen is less basic due to

electron-withdrawing fluorine)

Structural Safety Implications
The Aniline Core: Primary source of acute toxicity (Methemoglobinemia).[1]

The 2,2-Difluoroethyl Group: Unlike a trifluoromethyl group, this moiety contains an acidic

proton (

). While generally stable, it increases lipophilicity (

), potentially enhancing skin absorption rates compared to non-fluorinated anilines.

Oxidation Potential: Like all anilines, the amino group is susceptible to oxidation by air,

leading to the formation of azo-compounds and polymeric tars (browning).

Hazard Identification & Toxicology (The "Read-
Across" Assessment)
GHS Classification (Conservative Estimate):
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Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4.[2][3]

Skin Irritation: Category 2.[4]

Eye Irritation: Category 2A.

Specific Target Organ Toxicity (STOT-RE): Category 2 (Blood/Spleen).

Core Toxicological Mechanism: Methemoglobinemia
The most critical hazard is the biological oxidation of the aniline nitrogen to an N-hydroxylamine

metabolite. This metabolite oxidizes Hemoglobin (Fe²⁺) to Methemoglobin (Fe³⁺), which cannot

transport oxygen.

Symptoms: Cyanosis (blue lips/fingernails), headache, dizziness, fatigue, and tachycardia.

Onset: Can be delayed 2–4 hours after exposure.

Fluorine-Specific Hazards
While the C-F bond is strong, thermal decomposition (fire) will release Hydrogen Fluoride (HF),

a corrosive and systemic toxicant.

Firefighting Rule: Do NOT use a direct water jet (spreads the chemical). Use CO₂, dry

chemical, or alcohol-resistant foam. Wear full SCBA to protect against HF fumes.

Engineering Controls & Personal Protective
Equipment (PPE)
This compound must be handled as a Potent Compound. Relying solely on PPE is insufficient;

engineering controls are the primary barrier.

The Barrier Approach
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Control Level Requirement

Primary Barrier

Chemical Fume Hood: All open handling

(weighing, transfer) must occur here. Face

velocity > 0.5 m/s.

Secondary Barrier

Secondary Containment: Use trays to catch

spills. Do not place flasks directly on the hood

surface.

Respiratory

If hood work is impossible (unlikely), a full-face

respirator with OV/P100 (Organic Vapor +

Particulate) cartridges is mandatory.

Glove Selection Protocol (Critical)
Anilines permeate standard latex and thin nitrile rapidly.

Recommended:Silver Shield / 4H (Laminate) gloves are the gold standard for aromatics.

Alternative: Double-gloving with Thick Nitrile (>8 mil).

Inner Glove: Standard Nitrile (4 mil).

Outer Glove: Thick Nitrile or Neoprene.

Change Frequency: Immediately upon splash or every 30 minutes of active handling.

Safe Handling Workflow (Visualization)
The following diagram outlines the decision logic for transferring this reagent, prioritizing

containment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12823725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagent Retrieval

Verify PPE:
Lab Coat, Goggles,

Double Nitrile/Laminate Gloves

Inspect Container:
Crystals/Darkening?
(Check Oxidation)

Open in Fume Hood ONLY

Weighing Strategy

If Solid/Semi-Solid:
Use Anti-Static Spatula

Melting?

If Liquid:
Use Glass Syringe/Pipette

(Avoid plastic tips if possible)

Standard

Transfer to Reaction Vessel
(Under Inert Gas Flow)

Wipe Threads & Reseal
(Parafilm/Teflon Tape)

Return to Cold Storage
(2-8°C, Dark)

Click to download full resolution via product page
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Figure 1: Safe handling workflow for 3-(2,2-difluoroethyl)aniline, emphasizing fume hood

usage and inert atmosphere protection.

Storage & Stability
Anilines are notorious for degrading into colored impurities ("tar") which can interfere with

metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig).

Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates decomposition.

Temperature:Refrigerate (2–8°C). While the compound is chemically stable at room

temperature, cold storage retards oxidation.

Light: Amber glass vials are mandatory. UV light catalyzes the oxidation of the amine.

Container: Glass is preferred. Teflon-lined caps are essential to prevent the aniline from

extracting plasticizers from standard cap liners.

Emergency Protocols
Spill Response Decision Tree

Spill Detected Assess Volume

Minor (< 5 mL)
Inside Hood

Major (> 5 mL)
Or Outside Hood

1. Absorb with Sand/Vermiculite
2. Place in Haz Waste

3. Wipe with dil. HCl then Water

1. EVACUATE LAB
2. Alert Safety Officer

3. Do not re-enter without SCBA

Click to download full resolution via product page

Figure 2: Emergency response logic. Note that "Outside Hood" spills are treated as major due

to the inhalation risk of aniline vapors.

First Aid (Speed is Vital)
Skin Contact:
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Wipe off excess liquid immediately (do not rub).

Wash with Polyethylene Glycol (PEG 300/400) or ethanol if available, then copious soap

and water. (Anilines are lipophilic; water alone is slow to remove them).

Seek medical attention.[5][2][3][6][7]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[6] Alert medical staff

to potential Methemoglobinemia.

Antidote Note: Medical professionals may administer Methylene Blue for severe

methemoglobinemia, but this is a clinical decision, not a first-aid measure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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